Cas no 1807134-19-5 (3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine
• CAS No: 1807134-19-5
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4888062
• Update Time: 2025-06-07

3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-14-8-4(2-9)6(13)5(3-12-8)7(10)11/h3,7H,2H2,1H3,(H,12,13)
• InChI Key： CMEKHBROKBAGGT-UHFFFAOYSA-N
• SMILES： BrCC1C(C(C(F)F)=CNC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine

3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine: A Comprehensive Overview

3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1807134-19-5) is a highly specialized organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, making it a valuable building block for various chemical transformations.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attached functional groups. The bromomethyl group at position 3 introduces electrophilic reactivity, while the difluoromethyl group at position 5 enhances the molecule's stability and electronic properties. The hydroxyl group at position 4 and the methoxy group at position 2 contribute to the compound's solubility and reactivity in different chemical environments.

Recent studies have highlighted the potential of 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to undergo various nucleophilic substitutions and additions makes it a valuable precursor in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The presence of fluorinated groups enhances its stability under harsh conditions, making it suitable for high-performance materials.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts, making it a sustainable choice for green chemistry applications.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1807134-19-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.